molecular formula C13H20N4O3 B8496648 7-(5-Hydroxyhexyl)-1,3-dimethylxanthine CAS No. 53547-04-9

7-(5-Hydroxyhexyl)-1,3-dimethylxanthine

Cat. No.: B8496648
CAS No.: 53547-04-9
M. Wt: 280.32 g/mol
InChI Key: HSUAWWZANQUYQS-UHFFFAOYSA-N
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Description

7-(5-Hydroxyhexyl)-1,3-dimethylxanthine is a useful research compound. Its molecular formula is C13H20N4O3 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

53547-04-9

Molecular Formula

C13H20N4O3

Molecular Weight

280.32 g/mol

IUPAC Name

7-(5-hydroxyhexyl)-1,3-dimethylpurine-2,6-dione

InChI

InChI=1S/C13H20N4O3/c1-9(18)6-4-5-7-17-8-14-11-10(17)12(19)16(3)13(20)15(11)2/h8-9,18H,4-7H2,1-3H3

InChI Key

HSUAWWZANQUYQS-UHFFFAOYSA-N

Canonical SMILES

CC(CCCCN1C=NC2=C1C(=O)N(C(=O)N2C)C)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

15 g of 7-(5-oxohexyl)-1,3-dimethylxanthine are dissolved in 100 ml of ethanol and mixed portionwise at room temperature with 3.8 g of sodium borohydride (110% of theory) in solid form or in alcoholic suspension. At the end of addition stirring takes place for 30 minutes. Subsequently heating takes place to boiling temperature. At this time the reaction is completed. The course of the reaction is followed by thin layer chromatography. The solvent is evaporated on a rotary evaporator. The residue is boiled e.g. with 50 ml of isopropanol or ethyl acetate. The insoluble substance is filtered off and discarded. The extract is crystallised by evaporation. 7-(5-hydroxyhexyl)-1,3-dimethylxanthine of m.p. 93° to 94° C. in a yield of 86% by weight is obtained. The substance after chromatography with silica gel F254 (Merck sheets) as the absorbent and with a mixture of benzene and acetone in a volume ratio of 60:40 as the eluting agent has a Rf -value of 0.15.
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Synthesis routes and methods II

Procedure details

15 g of 7-(5-oxohexyl)-1,3-dimethylxanthine are dissolved in 100 ml of ethanol and mixed portionwise at room temperature with 3.8 g of sodium borohydrate (110% of theory) in solid form or in alcoholic suspension. At the end of addition stirring takes place for 30 minutes. Subsequently heating takes place to boiling temperature. At this time the reaction is completed. The course of the reaction is followed by thin layer chromatography. The solvent is evaporated on a rotary evaporator. The residue is boiled e.g. with 50 ml isopropanol or ethyl acetate. The insoluble substance is filtered off and discarded. The extract is crystallised by evaporation. 7-(5-hydroxyhexyl)-1,3-dimethylxanthine of m.p. 93° to 94° C. in a yield of 86% by weight is obtained. The substance after chromatography with silica gel F254 (Merck sheets) as the absorbent and with a mixture of benzene and acetone in a volume ratio of 60:40 as the eluting agent has a Rf -value of 0.15.
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15 g
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reactant
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100 mL
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solvent
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3.8 g
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reactant
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